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Introduction
N-(3-Aminophenyl)acetamide (CAS No. 102-28-3), also known as 3'-aminoacetanilide or m-

aminoacetanilide, is an aromatic amine derivative of acetanilide.[1] It presents as a light brown

or gray crystalline solid and serves as a crucial intermediate in various synthetic applications.[2]

[3] Its utility is most prominent in the manufacturing of azo dyes and disperse dyes.[2][3][4]

Given its chemical nature and application in research and development, a thorough

understanding of its health and safety profile is paramount for professionals in laboratory and

industrial settings.

This guide provides a comprehensive overview of the hazards, safe handling protocols,

emergency procedures, and toxicological data associated with N-(3-Aminophenyl)acetamide,

designed to empower researchers, scientists, and drug development professionals with the

knowledge to manage this chemical safely and effectively.

Hazard Identification and GHS Classification
N-(3-Aminophenyl)acetamide is classified as a hazardous substance under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards
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are related to irritation and acute toxicity. The signal word associated with this chemical is

"Warning".[1][5][6][7]

The causality behind this classification stems from its chemical structure. The presence of an

aromatic amine group can lead to skin and respiratory sensitization, while the overall molecule

can cause irritation upon contact with mucous membranes.

Table 1: GHS Classification Summary for N-(3-
Aminophenyl)acetamide

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[5][6][7]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][5][6][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][5][6]

Toxicological Profile
The toxicological data for N-(3-Aminophenyl)acetamide is limited, but available studies

indicate moderate acute toxicity. When heated to decomposition, it is known to emit toxic fumes

containing nitrogen oxides (NOx).[2][3] A key piece of quantitative data is its median lethal dose

(LD50).

Table 2: Acute Toxicity Data
Route of Exposure Test Animal LD50 Value

Intravenous Mouse 320 mg/kg[2][3]

This intravenous LD50 value suggests a significant level of toxicity if the compound enters the

bloodstream directly. While oral, dermal, and inhalation toxicity data are not as readily
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available, the "Harmful if swallowed" classification indicates that ingestion is a primary route of

concern for acute toxic effects.

Safe Handling and Laboratory Protocol
A self-validating system of protocols is essential to minimize exposure and ensure safety. The

following step-by-step methodology is designed for handling N-(3-Aminophenyl)acetamide
powder in a laboratory setting. The causality behind these steps is the prevention of

aerosolization and containment of the powdered solid.

Step-by-Step Handling Protocol
Preparation and Hazard Review: Before handling, review the Safety Data Sheet (SDS).[5][8]

Ensure the location of the nearest safety shower and eye wash station is known.

Engineering Controls: All weighing and transfer operations must be conducted within a

certified chemical fume hood or a ventilated enclosure to prevent inhalation of dust.[8]

Personal Protective Equipment (PPE): Don appropriate PPE as detailed in Section 4.0. This

includes, at a minimum, a lab coat, nitrile gloves, and chemical safety goggles.[5]

Weighing and Transfer:

Use a micro-spatula to carefully transfer the powder from the stock container to a tared

weigh boat. Avoid any actions that could generate dust, such as scooping quickly or

dropping the powder from a height.

Close the primary stock container immediately after dispensing the required amount.[2]

To transfer the weighed powder to a reaction vessel, gently tap the weigh boat on the

inner rim of the vessel.

If dissolving, add the solvent to the powder in the vessel slowly to avoid splashing.

Spill Management: In case of a small spill within the fume hood, gently cover the powder with

a damp paper towel to avoid raising dust. Then, wipe it up and place it in a sealed container

for hazardous waste disposal. For larger spills, follow the emergency procedures outlined in

Section 6.0.[9]
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Post-Handling Decontamination:

Wipe down the spatula, weigh boat (if not disposable), and the work surface inside the

fume hood with a suitable solvent (e.g., 70% ethanol) to remove any residual powder.

Dispose of all contaminated materials (gloves, weigh boats, paper towels) in a designated

solid hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.[8]

Personal Protective Equipment (PPE) Protocol
The selection and use of PPE are critical control measures. The following protocol ensures a

barrier between the researcher and the chemical.

Eye Protection: Chemical safety goggles or a face shield (if there is a splash hazard)

meeting European standard EN 166 or NIOSH (US) standards must be worn.[5][10]

Hand Protection: Compatible, chemical-resistant gloves (e.g., Nitrile rubber) must be worn.

[5] Gloves should be inspected for integrity before use and removed using the proper

technique to avoid skin contact.[8]

Skin and Body Protection: A lab coat or chemical-resistant apron is required. Wear long

pants and closed-toe shoes to ensure no skin is exposed.[5][8]

Respiratory Protection: Under normal laboratory use with adequate engineering controls

(fume hood), respiratory protection is not typically required.[5] For large-scale operations or

in case of ventilation failure, a NIOSH/MSHA or European Standard EN 136 approved

respirator with an appropriate particulate filter (e.g., N95) should be used.[5]

Diagram: PPE Workflow for Handling Hazardous
Powders
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Clean to Dirty
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Caption: PPE donning and doffing sequence for safe handling.
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Storage, Stability, and Incompatibilities
Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

reactions.

Storage Conditions: Store in a cool, dry, well-ventilated place away from direct sunlight.[2][4]

[5] Keep the container tightly closed to prevent moisture absorption and contamination.[2][5]

Chemical Stability: The compound is stable under normal, recommended storage conditions.

[5]

Reactivity Profile: As an aromatic amine, N-(3-Aminophenyl)acetamide is a chemical base.

It can react exothermically with acids to form salts.[2][3]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,

and acid chlorides.[3][5] Amines may also be incompatible with isocyanates, halogenated

organics, and peroxides.[2]

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an exposure or spill. Medical

personnel should be made aware of the chemical involved.[5]

Exposure Protocols
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20

minutes, occasionally lifting the upper and lower eyelids.[2][5][8] Remove contact lenses if

present and easy to do.[5][8] Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing and shoes.[8] Wash the affected

skin area with plenty of soap and water for at least 15 minutes.[5] If skin irritation occurs,

seek medical advice.[8]

Inhalation: Remove the victim from the exposure area to fresh air immediately.[5][8] If the

person is not breathing, provide artificial respiration. If breathing is difficult, give oxygen.

Seek immediate medical attention.[8]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[3][5] Call a poison control center or doctor immediately for treatment advice.

Diagram: First Aid Decision Workflow
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Seek Immediate
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Caption: Decision workflow for first aid response to exposure.

Disposal Considerations
All waste containing N-(3-Aminophenyl)acetamide must be treated as hazardous waste.

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[10]

Contaminated Materials: Used gloves, paper towels, and other contaminated disposable

materials should be placed in a sealed, labeled container and disposed of according to
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institutional and local environmental regulations.[10] Do not allow the product to enter drains.

[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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